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Compound of Interest

Ethyl 2,4-dihydroxy-5,6-
Compound Name:
dimethylnicotinate

Cat. No.: B590224

Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, potential
synthesis, and theoretical biological significance of Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate. Due to the limited availability of direct experimental data for this specific
compound, this document leverages information on structurally similar molecules and
established chemical principles to offer a robust resource for researchers. This guide includes a
summary of known and predicted chemical data, a proposed synthetic workflow, and an
exploration of potential biological activities and signaling pathways.

Chemical Properties

Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate, with the CAS number 77629-51-7, is a
substituted ethyl nicotinate derivative.[1] While specific experimental data such as melting and
boiling points are not readily available in the public domain, a compilation of its known and
computationally predicted properties is presented below.

Table 1: Chemical Properties of Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate
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Property Value Source
Ethyl 2,4-dihydroxy-5,6-

IUPAC Name _ o N/A
dimethylpyridine-3-carboxylate
Ethyl 2,4-dihydroxy-5,6-

Synonyms ) o [1]
dimethylnicotinate

CAS Number 77629-51-7 [1]

Molecular Formula C10H13NO4 [1]

Molecular Weight 211.21 g/mol [1]

Purity >96% (Commercially available) [1]

Room temperature, stored
Storage ] [1]
under nitrogen

Topological Polar Surface Area

(TPSA) 79.65 A2 [1]
logP (Predicted) 1.28634 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 5 [1]
Rotatable Bonds 2 [1]

For reference, the structurally similar compound, Ethyl 2,4-dihydroxy-6-methylnicotinate, has a
reported melting point of 212 °C.

Experimental Protocols: Proposed Synthesis

A specific, validated experimental protocol for the synthesis of Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate is not currently published. However, based on general synthetic methods
for substituted ethyl nicotinates, a plausible synthetic route can be proposed. The Hantzsch
pyridine synthesis, a well-established method for preparing dihydropyridine derivatives, which
can then be oxidized to the corresponding pyridine, offers a viable approach.

Proposed Synthetic Pathway:
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A potential synthesis could involve a multi-component reaction analogous to the Hantzsch
synthesis, followed by an oxidation step. The key starting materials would be an ethyl
acetoacetate derivative, an aldehyde, and an ammonia source.

General Experimental Protocol (Hypothetical):

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add a suitable B-ketoester (e.g., ethyl 2-methylacetoacetate), an a,3-unsaturated
carbonyl compound (e.g., 2-methyl-3-oxobutanal), and a source of ammonia (e.qg.,
ammonium acetate) in an appropriate solvent such as ethanol.

o Condensation: Heat the reaction mixture to reflux for several hours to facilitate the initial
condensation and cyclization to form the dihydropyridine intermediate.

o Oxidation: After the formation of the dihydropyridine, introduce an oxidizing agent (e.g., nitric
acid or air) to aromatize the ring to the desired pyridine structure.

e Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced
pressure. The crude product can then be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel to yield Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate.

Note: This is a generalized and hypothetical protocol. The specific choice of reagents, reaction
conditions (temperature, time), and purification methods would require experimental
optimization.

Mandatory Visualizations
Proposed Synthetic Workflow

The following diagram illustrates the logical steps for the proposed synthesis of Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate.
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Caption: Proposed synthetic workflow for Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate.

Potential Antioxidant Mechanism

Based on the known antioxidant properties of dihydropyridine derivatives, Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate could potentially act as a free radical scavenger. The
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dihydroxy-substituted pyridine ring can donate hydrogen atoms to neutralize reactive oxygen
species (ROS).

Redox Cycling Reactive Oxygen Species

( ) | ) )

Donates He \
Proces's/
I

)

Click to download full resolution via product page

Caption: Potential free radical scavenging mechanism.

Potential Biological Significance and Signaling
Pathways

While no specific biological activity has been reported for Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate, its structural features suggest potential pharmacological relevance.
Nicotinic acid (niacin) and its derivatives are known to play crucial roles in various biological
processes. Furthermore, the dihydropyridine scaffold is a well-known pharmacophore present
in a number of approved drugs.

Potential Areas of Biological Activity:

o Antioxidant Properties: Dihydropyridine derivatives are recognized for their ability to act as
antioxidants by scavenging free radicals. The electron-rich dihydroxy-substituted pyridine
ring in the target molecule could confer similar properties, potentially offering protection
against oxidative stress-related cellular damage.
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e Enzyme Inhibition: The nicotinamide moiety is a core component of the coenzymes NAD*
and NADP*, which are essential for numerous enzymatic reactions. It is plausible that
derivatives of nicotinic acid could interact with and modulate the activity of various enzymes.

o Cardiovascular Effects: Substituted dihydropyridines are famously used as L-type calcium
channel blockers for the treatment of hypertension. While the specific substitution pattern of
the target molecule will determine its activity, an interaction with ion channels remains a
theoretical possibility.

Potential Signaling Pathways:

Given the potential antioxidant activity, Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate could
modulate signaling pathways sensitive to the cellular redox state. This includes:

o Nrf2-Keapl Pathway: This pathway is a master regulator of the cellular antioxidant response.
By reducing oxidative stress, the compound could indirectly influence the activation of Nrf2
and the subsequent expression of antioxidant enzymes.

o NF-kB Signaling: The activation of the transcription factor NF-kB is often triggered by
oxidative stress and plays a key role in inflammation. An antioxidant effect could potentially
lead to the downregulation of this pro-inflammatory pathway.

Further research, including in vitro and in vivo studies, is necessary to elucidate the specific
biological activities and mechanisms of action of Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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